1-Chloromethylimidazole

Core Science & Biosynthesis

1-Chloromethylimidazole: Molecular Architecture, Reactivity, and Applications in Drug Development

Executive Summary

As a Senior Application Scientist, I frequently encounter molecules that demand a deep understanding of kinetic versus thermodynamic control. 1-Chloromethylimidazole (1-CMI) is one such compound. Operating as a bifunctional heterocyclic building block, 1-CMI is characterized by a highly electrophilic chloromethyl group attached to an electron-rich imidazole core. This technical guide deconstructs the physicochemical properties, the mechanistic paradox of its reactivity, and the self-validating protocols required to harness it for downstream drug development, specifically in the synthesis of N-heterocyclic carbenes (NHCs) and pharmacological derivatives.

Molecular Architecture & Physicochemical Properties

1-CMI, formally designated as 1-(chloromethyl)imidazole, derives its unique reactivity profile from the electronic push-pull dynamics of its structure. The N1 nitrogen withdraws electron density via induction, activating the adjacent chloromethyl carbon for nucleophilic attack.

To establish a baseline for experimental design, all critical quantitative data regarding 1-CMI has been summarized below, sourced from the [1].

Property	Value	Source/Method
IUPAC Name	1-(chloromethyl)imidazole	Computed (LexiChem)[1]
Molecular Formula	C4H5ClN2	PubChem[1]
Molecular Weight	116.55 g/mol	PubChem[1]
Exact Mass	116.014126 Da	PubChem[1]
XLogP3	0.6	Computed (XLogP3)[1]
Topological Polar Surface Area	17.8 Ų	Computed (Cactvs)[1]
Hydrogen Bond Donors	0	PubChem[1]
Hydrogen Bond Acceptors	2	PubChem[1]

Mechanistic Reactivity & The "Self-Alkylation" Paradox

The handling of N-chloromethyl azoles dictates their downstream success. 1-CMI presents a classic kinetic instability paradox that must be managed through thermodynamic stabilization.

• The Causality of Instability: The chloromethyl group (-CH₂Cl) is exceptionally activated toward bimolecular nucleophilic substitution (Sₙ2). Concurrently, the N3 atom of the imidazole ring possesses a localized lone pair of electrons, making it a potent nucleophile. If 1-CMI is isolated as a free base, it rapidly undergoes intermolecular self-alkylation. The N3 of one molecule attacks the electrophilic carbon of another, displacing the chloride ion and generating an intractable poly(imidazolium) network.

• The Structural Solution: To maintain monomeric integrity, 1-CMI must be synthesized and stored as a hydrochloride salt . The protonation of the N3 nitrogen effectively ties up its lone pair, neutralizing its nucleophilicity and rendering the molecule indefinitely stable under anhydrous conditions.

Synthetic Methodologies: A Self-Validating Protocol

The synthesis of 1-CMI relies on the chlorination of 1-(hydroxymethyl)imidazole. The following protocol is engineered for high yield and relies on self-validating macroscopic and spectroscopic checkpoints, adapted from established carbene ligand synthesis methodologies documented by [2].

Workflow of 1-CMI synthesis highlighting the critical stabilization via hydrochloride salt formation.

Step-by-Step Protocol & Causality

• Preparation: Dissolve 1.00 g (0.01 mol) of 1-(hydroxymethyl)imidazole in 25 mL of anhydrous chloroform (CHCl₃) within a Schlenk flask under an inert argon atmosphere.

  • Causality: Anhydrous conditions are non-negotiable. The presence of ambient water will rapidly hydrolyze the thionyl chloride reagent and revert the resulting chloromethyl product back to the starting material.

• Chlorination: Slowly add 1.4 mL (0.19 mol) of Thionyl Chloride (SOCl₂) dropwise at 0°C, then allow the mixture to warm to room temperature, stirring for 12 hours.

  • Causality: The large excess of SOCl₂ drives the equilibrium to completion. The initial 0°C addition mitigates the highly exothermic nature of the reaction, preventing thermal degradation of the sensitive intermediate.

• Self-Validation (Reaction Monitoring): This reaction is a self-validating system. The addition of SOCl₂ generates vigorous evolution of SO₂ and HCl gases. The cessation of this bubbling indicates macroscopic completion. For rigorous microscopic validation, analyze an aliquot via FT-IR: the broad O-H stretch (~3300 cm⁻¹) must completely disappear, replaced by a sharp C-Cl stretch near 750 cm⁻¹.

• Isolation: Remove the solvent and excess volatile SOCl₂ in vacuo. Dry the resulting solid under high vacuum for two hours.

  • Causality: Vacuum evaporation removes byproducts without the application of heat, which could induce premature degradation or side reactions.

• Purification: Purify the crude solid by recrystallization using a binary solvent system of ethanol and diethyl ether.

  • Causality: The 1-CMI hydrochloride salt is highly soluble in polar ethanol but completely insoluble in non-polar diethyl ether. The slow diffusion of ether forces the pure hydrochloride salt to precipitate, leaving organic impurities dissolved in the supernatant.

Applications in Drug Development

The electrophilic nature of 1-CMI makes it a premier building block in medicinal chemistry, allowing for rapid diversification of molecular libraries.

Divergent synthetic pathways of 1-CMI in developing pharmacological and metallodrug agents.

• Cardiovascular Agents: By leveraging the chloromethyl group as an electrophilic linker, researchers have successfully synthesized complex aryloxy derivatives and aminomethylimidazoles. Reacting 1-CMI with various phenols and amines yields compounds that have been heavily screened for targeted cardiovascular activities, as demonstrated by [3].

• Antifungal Therapeutics: The imidazole core is a validated pharmacophore that inhibits lanosterol 14α-demethylase (CYP51A1), disrupting fungal cell membrane synthesis. 1-CMI allows for the rapid attachment of the imidazole headgroup to diverse lipophilic scaffolds to create novel azole-class antifungals.

• Metallodrugs and NHC Ligands: 1-CMI is a critical precursor for N-heterocyclic carbenes (NHCs). By reacting 1-CMI with other imidazoles and subsequently deprotonating the resulting bis(imidazolium) salts with a base like Cesium Carbonate (Cs₂CO₃), robust NHC ligands are formed[2]. These ligands coordinate with transition metals (e.g., Ag, Au) to create potent antimicrobial and anticancer metallodrugs.

Sources

• 1. 1-Chloromethylimidazole | C4H5ClN2 | CID 13671246 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Mechanism of Action of 1-Chloromethylimidazole in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Chloromethylimidazole is a versatile reagent in organic synthesis, primarily functioning as a potent electrophile for the introduction of the imidazolylmethyl moiety onto a diverse range of nucleophiles. Its utility stems from the reactive chloromethyl group attached to the imidazole ring, a "privileged structure" in medicinal chemistry.[1] This guide provides a comprehensive exploration of the core mechanisms through which 1-chloromethylimidazole participates in organic transformations. We will delve into its role as an alkylating agent for various heteroatomic nucleophiles, its application in the formation of protecting groups, and its function as a precursor to N-heterocyclic carbenes (NHCs), which are powerful organocatalysts and ligands in transition metal catalysis. This document aims to furnish researchers and drug development professionals with a detailed understanding of the reactivity and synthetic potential of this important building block.

Introduction: The Chemical Versatility of 1-Chloromethylimidazole

1-Chloromethylimidazole is a heterocyclic compound featuring a reactive chloromethyl group at the N-1 position of the imidazole ring. The imidazole nucleus itself is a five-membered aromatic heterocycle that is a common motif in numerous biologically active molecules.[1] The presence of the chloromethyl group renders the methylene carbon highly electrophilic and susceptible to nucleophilic attack, making 1-chloromethylimidazole an effective alkylating agent.

The primary mode of action of 1-chloromethylimidazole revolves around nucleophilic substitution, typically proceeding through an SN2 mechanism.[2] This reactivity allows for the facile introduction of the imidazolylmethyl group onto a wide array of nucleophilic substrates, including alcohols, thiols, and amines. This functionalization is of significant interest in medicinal chemistry, as the imidazole moiety can participate in hydrogen bonding and coordination with biological targets.[1]

Beyond its role as a simple alkylating agent, 1-chloromethylimidazole serves as a valuable precursor in the synthesis of more complex molecular architectures. It is instrumental in the preparation of 1,3-disubstituted imidazolium salts, which are the direct precursors to N-heterocyclic carbenes (NHCs).[3][4] NHCs have emerged as a crucial class of organocatalysts and ligands for transition metals, finding widespread application in modern organic synthesis. Furthermore, the imidazolylmethyl group introduced by this reagent can function as a protecting group for various functionalities, offering a means to temporarily mask reactive sites during multi-step syntheses.

This guide will systematically dissect these key mechanisms of action, providing detailed explanations, reaction examples, and experimental protocols to empower researchers in harnessing the full synthetic potential of 1-chloromethylimidazole.

Mechanism I: 1-Chloromethylimidazole as a Potent Alkylating Agent

The most fundamental role of 1-chloromethylimidazole in organic synthesis is as an electrophile in nucleophilic substitution reactions. The electron-withdrawing nature of the imidazole ring, coupled with the electronegativity of the chlorine atom, polarizes the C-Cl bond, making the methylene carbon highly susceptible to attack by nucleophiles. These reactions predominantly follow a concerted SN2 pathway, leading to the displacement of the chloride ion and the formation of a new bond between the nucleophile and the imidazolylmethyl group.[2]

Reaction with O-Nucleophiles (Alcohols)

Alcohols, or more readily their corresponding alkoxides, react with 1-chloromethylimidazole to form 1-(alkoxymethyl)imidazoles. The reaction is typically carried out in the presence of a base to deprotonate the alcohol, thereby increasing its nucleophilicity.

Reaction Scheme:

Mechanism:

The reaction proceeds via a classic SN2 mechanism. The alkoxide ion, generated in situ, acts as the nucleophile and attacks the electrophilic methylene carbon of 1-chloromethylimidazole. This backside attack leads to a transition state where the C-O bond is forming concurrently with the breaking of the C-Cl bond. The reaction results in the formation of the corresponding ether and the chloride salt of the base.

Experimental Protocol: Synthesis of 1-(Methoxymethyl)imidazole

Materials:

• 1-Chloromethylimidazole hydrochloride

• Sodium methoxide (25% solution in methanol)

• Anhydrous methanol

• Anhydrous diethyl ether

Procedure:

• To a solution of 1-chloromethylimidazole hydrochloride in anhydrous methanol, cooled in an ice bath, is added a solution of sodium methoxide in methanol dropwise with stirring.

• The reaction mixture is stirred at room temperature for several hours and monitored by TLC.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is partitioned between water and diethyl ether.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo to afford the crude 1-(methoxymethyl)imidazole.

• Purification can be achieved by vacuum distillation.

Reaction with S-Nucleophiles (Thiols)

Thiols, being more acidic and generally more nucleophilic than their alcohol counterparts, readily react with 1-chloromethylimidazole. The reaction is often performed in the presence of a base to generate the highly nucleophilic thiolate anion.

Reaction Scheme:

Mechanism:

Similar to the reaction with alcohols, the alkylation of thiols proceeds through an SN2 mechanism. The thiolate anion attacks the methylene carbon of 1-chloromethylimidazole, displacing the chloride ion to form a thioether.

Experimental Protocol: Synthesis of 1-((Methylthio)methyl)-1H-imidazole

Materials:

• 1-Chloromethylimidazole hydrochloride

• Sodium thiomethoxide

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• To a solution of 1-chloromethylimidazole hydrochloride in anhydrous DMF, add sodium thiomethoxide portion-wise at room temperature with stirring.

• The reaction mixture is stirred for several hours, and the progress is monitored by TLC.

• Once the reaction is complete, the mixture is poured into water and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Reaction with N-Nucleophiles (Amines)

Primary and secondary amines are excellent nucleophiles and react readily with 1-chloromethylimidazole to yield N-alkylated products. The reaction typically requires a base to neutralize the HCl generated, or an excess of the amine can be used for the same purpose.

Reaction Scheme:

Mechanism:

The reaction follows an SN2 pathway where the lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon of the chloromethyl group, leading to the formation of a new C-N bond and the expulsion of the chloride ion.

Experimental Protocol: Synthesis of N-Benzyl-1-(1H-imidazol-1-yl)methanamine

Materials:

• 1-Chloromethylimidazole hydrochloride

• Benzylamine

• Triethylamine

• Acetonitrile

Procedure:

• To a solution of 1-chloromethylimidazole hydrochloride and benzylamine in acetonitrile, add triethylamine at room temperature.

• The reaction mixture is stirred at room temperature or gently heated to facilitate the reaction, which is monitored by TLC.

• Upon completion, the solvent is removed in vacuo.

• The residue is partitioned between ethyl acetate and water.

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography.[5]

Mechanism II: 1-Chloromethylimidazole in the Synthesis of N-Heterocyclic Carbene Precursors

N-Heterocyclic carbenes (NHCs) have revolutionized the field of catalysis. They are typically generated by the deprotonation of their corresponding imidazolium salt precursors. 1-Chloromethylimidazole serves as a key building block for the synthesis of these crucial precursors.

Formation of 1,3-Disubstituted Imidazolium Salts

The synthesis of 1,3-disubstituted imidazolium salts often involves a two-step alkylation of an imidazole derivative. 1-Chloromethylimidazole can be used as the second alkylating agent after an initial N-alkylation or N-arylation of imidazole.

Reaction Scheme:

Alternatively, and more directly relevant to this guide, 1-chloromethylimidazole itself can be further alkylated at the N-3 position to generate a 1,3-disubstituted imidazolium salt.

Reaction Scheme:

Mechanism:

This reaction is a standard quaternization of the imidazole nitrogen, proceeding through an SN2 mechanism where the N-3 atom of the 1-substituted imidazole acts as the nucleophile, attacking the electrophilic alkyl halide.

Experimental Protocol: Synthesis of 1-Benzyl-3-(chloromethyl)-1H-imidazol-3-ium Chloride

Materials:

• 1-Chloromethylimidazole

• Benzyl chloride

• Anhydrous toluene

Procedure:

• A solution of 1-chloromethylimidazole and benzyl chloride in anhydrous toluene is heated at reflux for several hours.

• The formation of a precipitate indicates the formation of the imidazolium salt.

• The reaction is cooled to room temperature, and the solid product is collected by filtration.

• The product is washed with diethyl ether and dried under vacuum.

Generation of N-Heterocyclic Carbenes

Once the 1,3-disubstituted imidazolium salt is synthesized, the corresponding NHC can be generated by deprotonation at the C-2 position using a strong, non-nucleophilic base.

Reaction Scheme:

Mechanism:

The proton at the C-2 position of the imidazolium ring is acidic due to the electron-withdrawing effect of the two adjacent positively charged nitrogen atoms. A strong base, such as potassium tert-butoxide or sodium hydride, can abstract this proton to generate the neutral N-heterocyclic carbene.

Mechanism III: 1-Chloromethylimidazole as a Protecting Group Precursor

In multi-step organic synthesis, it is often necessary to temporarily block a reactive functional group to prevent it from interfering with a subsequent reaction. The imidazolylmethyl group, introduced via 1-chloromethylimidazole, can serve as a protecting group for alcohols and thiols.

Protection of Alcohols and Thiols

The reaction of 1-chloromethylimidazole with alcohols and thiols, as described in Section 2, results in the formation of 1-(alkoxymethyl)imidazoles and 1-((alkylthio)methyl)imidazoles, respectively. These derivatives are generally stable to a range of reaction conditions, effectively protecting the hydroxyl or thiol functionality.

Deprotection

A key feature of a good protecting group is its facile removal under specific and mild conditions. The imidazolylmethyl group can often be cleaved under acidic conditions, regenerating the original alcohol or thiol.

Deprotection Scheme:

The ease of deprotection can be influenced by the specific substrate and the reaction conditions employed.

Visualization of Reaction Mechanisms

To further elucidate the mechanistic pathways discussed, the following diagrams are provided in Graphviz DOT language.

Diagram 1: SN2 Reaction of 1-Chloromethylimidazole with a Nucleophile

Caption: SN2 mechanism of 1-chloromethylimidazole.

Diagram 2: Formation of an N-Heterocyclic Carbene

Caption: Generation of an NHC from an imidazolium salt.

Diagram 3: Protection and Deprotection of an Alcohol

Caption: Workflow for alcohol protection and deprotection.

Conclusion

1-Chloromethylimidazole is a highly valuable and versatile reagent in organic synthesis, offering a straightforward means to introduce the functional imidazolylmethyl group. Its primary mechanism of action is through nucleophilic substitution, enabling the efficient alkylation of a wide variety of O-, S-, and N-nucleophiles. This reactivity not only allows for the construction of diverse molecular frameworks but also provides a pathway for the protection of sensitive functional groups. Furthermore, its role as a precursor to 1,3-disubstituted imidazolium salts underscores its importance in the rapidly evolving field of N-heterocyclic carbene chemistry. A thorough understanding of these fundamental mechanisms empowers chemists to strategically employ 1-chloromethylimidazole in the design and execution of complex synthetic strategies, particularly in the realm of medicinal chemistry and drug development.

References

• An easily introduced and removed protecting group for imidazole nitrogen: A convenient route to 2-substituted imidazoles. ResearchGate. [Link]

• Synthesis, characterization, and in vitro SAR evaluation of N,N'-Bis(arylmethyl)-C2-alkyl substituted imidazolium salts. PMC. [Link]

• A Modular Synthesis of Highly Substituted Imidazolium Salts. Organic Letters. [Link]

• Synthesis and Characterization of Imidazolium Salt Derivatives for Anti-Tumor Activity. IdeaExchange@UAkron. [Link]

• STRUCTURAL EFFECTS ON SUBSTITUTION REACTIONS. Chem 355-Jasperse. [Link]

• Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. ACS Publications. [Link]

• The synthesis of 1‐((methylthio)methyl)‐2‐phenyl‐1H‐benzo[d]imidazole. ResearchGate. [Link]

• Selective N-Alkylation Cs 2 CO 3-Promoted Direct N-Alkylation : Highly Chemoselective Synthesis of N-Alkylated Benzylamines and Anilines. Academia.edu. [Link]

• Expedient Synthesis of Bis(imidazolium) Dichloride Salts and Bis(NHC) Complexes from Imidazoles Using DMSO as a Key Polar Additive. ACS Publications. [Link]

• SN2 Competition Experiments, Part 1: Prelab Lecture. YouTube. [Link]

• N-BENZYL-N-((TRIMETHYLSILYL)METHYL)AMINE. Organic Syntheses. [Link]

• Concerted nucleophilic aromatic substitutions. Harvard DASH. [Link]

• THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. Wuts, P. G. M., & Greene, T. W. (2007). Greene's protective groups in organic synthesis. John Wiley & Sons.

• A Modular Synthesis of Highly Substituted Imidazolium Salts. Organic Chemistry Portal. [Link]

• A mechanistic continuum of nucleophilic aromatic substitution reactions with azole... PMC. [Link]

• N-alkylation of Amines with primary/secondary alcohols using novel Cobalt(II) inverse triazolyl-pyridine complex. RSC Publishing. [Link]

• Nucleophilic Aromatic Substitution, General Corrected Mechanism And Versatile Synthetic Tool. Juniper Publishers. [Link]

• Experiment 5: Nucleophilic Substitution Reactions (SN1/SN2). Department of Chemistry, University of Wisconsin-Madison. [Link]

• Zinc-Catalyzed Nucleophilic Substitution Reaction of Chlorosilanes with Organomagnesium Reagents. Organic Chemistry Portal. [Link]

• A new mechanism for internal nucleophilic substitution reactions. RSC Publishing. [Link]

• Protecting Groups in Organix Synthesis. Ready Lab - UT Southwestern, Dallas, Texas. [Link]

• Experiment 6 – Procedure Summary for Kinetics of SN1/SN2 Reaction. University of Colorado Boulder. [Link]

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• The SN2 Reaction Mechanism. Master Organic Chemistry. [Link]

• Imidazole synthesis. Organic Chemistry Portal. [Link]

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• One-step synthesis of imidazoles from Asmic (anisylsulfanylmethyl isocyanide). PMC. [Link]

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Protocols & Analytical Methods

step-by-step protocol for N-alkylation using 1-chloromethylimidazole

Application Note: Step-by-Step Protocol for N-Alkylation Using 1-Chloromethylimidazole

Executive Summary

N-alkylation using 1-chloromethylimidazole (and its regioisomers) is a critical transformation in the synthesis of peptidomimetics, multidentate ligands, and active pharmaceutical ingredients (APIs)[1][2]. The introduction of an imidazol-1-ylmethyl pharmacophore significantly enhances the aqueous solubility and metal-chelating properties of target molecules. This application note provides a field-validated, step-by-step protocol for the N-alkylation of amines using 1-chloromethylimidazole, detailing the mechanistic causality behind reagent selection, temperature control, and purification strategies to ensure high-yield, reproducible results[3].

Mechanistic Principles & Experimental Causality (E-E-A-T)

To achieve optimal yields and prevent reaction failure, researchers must understand the inherent reactivity of the reagents:

• Reagent Stability: The free base of 1-chloromethylimidazole is notoriously unstable. It possesses both a highly electrophilic chloromethyl group and a nucleophilic imidazole nitrogen, leading to rapid intermolecular self-alkylation and the formation of intractable polymeric imidazolium salts. Consequently, this protocol mandates the use of its stable hydrochloride salt (1-chloromethylimidazole·HCl)[4].

• Base Dynamics: A base such as Potassium Carbonate ( K2​CO3​ ) or N,N-Diisopropylethylamine (DIPEA) serves a dual purpose. It first neutralizes the HCl salt to liberate the reactive electrophile in situ, and subsequently deprotonates the target nucleophilic amine to drive the SN​2 substitution[4].

• Solvent Selection: Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) are strictly preferred. They effectively solvate the counter-cations (e.g., K+ ), leaving the amine highly nucleophilic, while simultaneously stabilizing the polar transition state of the SN​2 pathway[4][5].

Visualization: Reaction Workflow & Pathway

Figure 1: Mechanistic workflow and reagent causality for the N-alkylation of amines.

Step-by-Step Experimental Protocol

Objective: N-Alkylation of a primary or secondary amine using 1-chloromethylimidazole hydrochloride.

Materials & Reagents:

• Target Amine (1.0 equiv)

• 1-Chloromethylimidazole hydrochloride (1.1 - 1.2 equiv)

• Base: Anhydrous K2​CO3​ or DIPEA (2.5 - 3.0 equiv)

• Solvent: Anhydrous DMF or Acetonitrile (MeCN)

• Quenching/Extraction: Distilled H2​O , Ethyl Acetate (EtOAc) or Dichloromethane (DCM), Brine.

Procedure:

• Preparation of the Amine Solution: In an oven-dried, argon-flushed round-bottom flask, dissolve the target amine (10 mmol, 1.0 equiv) in anhydrous DMF (20 mL).

• Base Addition: Add anhydrous K2​CO3​ (30 mmol, 3.0 equiv) to the solution. Stir the suspension at room temperature for 15 minutes to facilitate initial deprotonation and ensure uniform dispersion[4].

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Causality: Lowering the temperature mitigates the exothermic neutralization of the hydrochloride salt and suppresses the self-polymerization of the liberated 1-chloromethylimidazole.

• Addition of Alkylating Agent: Add 1-chloromethylimidazole hydrochloride (11 mmol, 1.1 equiv) portion-wise over 10-15 minutes to maintain thermal control.

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Depending on the steric hindrance of the amine, the reaction may require gentle heating (40–60 °C)[2][4]. Stir for 4 to 12 hours. Monitor reaction progress via TLC or LC-MS.

• Quenching and Workup: Once the starting material is consumed, quench the reaction by adding cold distilled water (50 mL). Extract the aqueous layer with EtOAc (3 × 30 mL).

• Washing: Wash the combined organic layers with brine (5 × 30 mL).

  • Causality: Multiple high-volume brine washes are highly effective at partitioning the polar DMF solvent out of the organic layer and into the aqueous phase.

• Drying and Concentration: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel flash chromatography (typically using a gradient of DCM to DCM/MeOH 95:5) to afford the pure N-alkylated imidazole derivative[4].

Data Presentation: Optimization of Reaction Conditions

The following table summarizes field-proven optimization parameters for N-alkylation using chloromethylimidazole derivatives[3][4][5].

Solvent	Base (Equiv)	Temperature	Time (hrs)	Expected Yield	Remarks
DMF	K2​CO3​ (3.0)	25 °C - 60 °C	6 - 12	75 - 85%	Standard conditions; excellent for secondary amines.
MeCN	Cs2​CO3​ (2.5)	80 °C (Reflux)	4 - 8	70 - 80%	High efficiency; easy solvent removal post-reaction.
THF	NaH (2.5)	0 °C to 25 °C	4 - 6	60 - 70%	Used for poorly nucleophilic amides/azoles.
EtOH	NaOEt (2.5)	78 °C (Reflux)	12 - 18	50 - 65%	Greener alternative; higher risk of solvolysis side-reactions.

Troubleshooting & Field-Proven Insights

• Polymerization of the Alkylating Agent: If a dark, insoluble tar forms, the 1-chloromethylimidazole has self-polymerized.

  • Solution: Ensure the alkylating agent is added strictly at 0 °C and maintain a dilute reaction concentration ( ≤ 0.5 M).

• Over-Alkylation (Quaternization): Imidazole nitrogens can undergo further alkylation to form imidazolium salts if excess alkylating agent is present[5].

  • Solution: Strictly limit 1-chloromethylimidazole·HCl to 1.05 - 1.1 equivalents and avoid prolonged heating.

• Poor Nucleophilicity: If alkylating an amide or a sterically hindered amine, standard carbonate bases may fail to drive the reaction.

  • Solution: Upgrade to a stronger base like Sodium Hydride (NaH) in anhydrous THF or DMF to fully deprotonate the substrate prior to the addition of the electrophile.

References

• "A Comparative Guide to the Synthesis of 1-Benzyl-5-(chloromethyl)-1H-imidazole", BenchChem Protocols.
• "Conformationally Constrained Histidines in the Design of Peptidomimetics: Strategies for the χ-Space Control", National Institutes of Health (PMC).
• "Innovative Methodologies for the N-Protection of N-Alkylimidazole Groups: Application to the First Synthesis of a Water-Soluble Calix[6]arene", Organic Letters, ACS Publications.
• "Imidazole-Containing (N3S)-NiII Complexes Relating to Nickel Containing Biomolecules", Inorganic Chemistry, ACS Publications.
• "Synthesis of new 2-methylimidazole derivatives", ResearchGate.

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• 5. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: The Utility of Chloroimidazolium Salts in Modern Peptide Synthesis

Introduction: Situating Chloroimidazolium Reagents in the Peptide Synthesis Landscape

The synthesis of peptides, a cornerstone of chemical biology and drug discovery, hinges on the efficient and stereochemically faithful formation of amide bonds.[1] The vast arsenal of available coupling reagents—from classic carbodiimides like DCC and DIC to highly efficient onium salts like HBTU and HATU—attests to the ongoing quest for faster, cleaner, and more robust methods.[2][3][4] Within this landscape, imidazolium-based reagents have carved out a significant niche, offering a unique combination of reactivity, operational simplicity, and favorable byproduct profiles.

While the specific compound "1-chloromethylimidazole" is primarily recognized as a synthetic intermediate[5][6], the closely related class of 2-chloroimidazolium salts has emerged as a highly effective platform for carboxylic acid activation in amide and peptide synthesis.[7] These reagents function as potent dehydrating agents, facilitating amide bond formation under mild conditions with a broad substrate scope and excellent control over stereochemistry.[7] This guide provides an in-depth exploration of the reaction conditions, mechanisms, and best practices for employing chloroimidazolium-based coupling reagents in peptide synthesis, designed for researchers and drug development professionals seeking to expand their synthetic toolkit.

Core Principles & Mechanism of Action

The efficacy of 2-chloroimidazolium salts lies in their ability to activate a carboxylic acid, converting the hydroxyl group into a superior leaving group. The reaction proceeds through a highly reactive acyl-imidazolium intermediate, which is then susceptible to nucleophilic attack by the amine component of the incoming amino acid.

The general mechanism can be visualized as a two-step process:

• Activation: The 2-chloroimidazolium salt reacts with the carboxylate of an N-protected amino acid in the presence of a non-nucleophilic base. This forms a highly electrophilic O-acyl-imidazolium intermediate.

• Coupling: The free amine of the second amino acid (or the N-terminus of the resin-bound peptide) attacks the carbonyl carbon of the activated intermediate, displacing the imidazolium moiety and forming the desired peptide bond.[7]

This pathway is efficient and minimizes the risk of common side reactions, such as racemization, which can be a significant issue with other activation methods.[4][8]

Figure 1: Generalized mechanism for peptide coupling using a 2-chloroimidazolium salt.

Comparative Analysis of Reaction Conditions

The choice of solvent and base is critical for optimizing coupling efficiency and minimizing side reactions. Research has demonstrated that 2-chloroimidazolium reagents perform robustly across a range of conditions.[7]

Parameter	Recommended Condition	Rationale & Expert Insights
Coupling Reagent	2-Chloroimidazolium Chloride (e.g., IMesCl-Cl)	Offers high efficiency and good chemo-selectivity.[7]
Equivalents	1.2 eq. Reagent, 1.2 eq. Carboxylic Acid	A slight excess ensures complete activation of the carboxylic acid component.
Base	Triethylamine (NEt₃) or DIPEA	2.4 equivalents of a non-nucleophilic tertiary amine base are typically used to neutralize the generated HCl and facilitate the reaction.[7]
Solvent	1,4-Dioxane, THF, CH₂Cl₂	Aprotic solvents are preferred. 1,4-Dioxane has shown excellent results.[7] Dichloromethane (CH₂Cl₂) is a common choice for solid-phase synthesis.[4]
Temperature	Room Temperature (25°C)	The high reactivity of the intermediate allows for efficient coupling without the need for heating, which helps preserve chiral integrity.[7]
Reaction Time	15 min - 2 hours	Reaction times are generally short, contributing to high throughput.[9][10] Monitoring by TLC or LC-MS is recommended for optimization.

Experimental Protocols

Protocol 1: Solution-Phase Dipeptide Synthesis

This protocol details a representative procedure for the coupling of two amino acids in solution using a 2-chloroimidazolium salt.

Materials:

• N-protected amino acid (e.g., Boc-Phe-OH)

• Amino acid ester hydrochloride (e.g., H-Ala-OMe·HCl)

• 2-Chloro-1,3-dimethylimidazolinium chloride (or similar)

• Triethylamine (NEt₃)

• Anhydrous 1,4-Dioxane

• Standard workup and purification reagents (Ethyl Acetate, 1M HCl, sat. NaHCO₃, brine, Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the N-protected amino acid (0.24 mmol, 1.2 equiv) and the amino acid ester hydrochloride (0.2 mmol, 1.0 equiv).

• Add anhydrous 1,4-dioxane (2 mL).

• Add the 2-chloroimidazolium chloride reagent (0.24 mmol, 1.2 equiv).

• Add triethylamine (0.48 mmol, 2.4 equiv) to the stirred suspension at room temperature.

• Stir the reaction mixture at 25°C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2 hours.

• Upon completion, quench the reaction with water and dilute with ethyl acetate.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude dipeptide by flash column chromatography on silica gel to yield the pure product.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) Coupling Step

This protocol outlines the integration of a chloroimidazolium reagent into a standard manual or automated Fmoc-SPPS workflow.

Setup:

• Fmoc-deprotected, resin-bound peptide in a suitable reaction vessel.

• Pre-weighed Fmoc-protected amino acid.

• Solution of 2-chloroimidazolium salt in DMF or NMP.

• Solution of DIPEA in DMF or NMP.

Procedure:

• Resin Preparation: Ensure the N-terminal Fmoc group of the resin-bound peptide has been completely removed (using 20% piperidine in DMF) and the resin has been thoroughly washed with DMF.[11][12]

• Activation Solution: In a separate vial, dissolve the incoming Fmoc-amino acid (3-5 equivalents relative to resin loading) and the 2-chloroimidazolium reagent (3-5 equivalents) in DMF or NMP.

• Coupling: Add the activation solution to the resin. Immediately add DIPEA (6-10 equivalents).

• Agitate the reaction vessel (shaking or bubbling with N₂) at room temperature for 1-2 hours.

• Monitoring: Perform a Kaiser test or other qualitative test to confirm the absence of free primary amines, indicating reaction completion.

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times) to remove excess reagents and byproducts.

• The resin is now ready for the next Fmoc-deprotection and coupling cycle.

Figure 2: Workflow for incorporating chloroimidazolium coupling into an SPPS cycle.

Troubleshooting and Scientific Insights

• Racemization: One of the primary concerns in peptide synthesis is the loss of chiral purity at the α-carbon of the activated amino acid.[8] Imidazolium-based reagents generally exhibit low levels of racemization due to the nature of the active intermediate.[7] However, for particularly sensitive amino acids (e.g., Cys, His), the addition of a racemization suppressant like 1-hydroxybenzotriazole (HOBt) or its derivatives can be considered, although this may alter the primary reaction pathway.[2]

• Sterically Hindered Couplings: For couplings involving sterically demanding amino acids (e.g., Aib, Val-Thr), imidazolium reagents like CIP (2-chloro-1,3-dimethylimidazolidinium hexafluorophosphate) have proven to be particularly effective, especially when used in combination with an additive like HOAt (1-hydroxy-7-azabenzotriazole).[13][14]

• Guanidinylation Side Reaction: With uronium/aminium-type reagents (like HBTU/HATU), a known side reaction is the guanidinylation of the N-terminal amine, which terminates the peptide chain.[15] The mechanism of chloroimidazolium reagents does not involve a guanidinium intermediate, thereby avoiding this specific side reaction.

• Moisture Sensitivity: Like most coupling reagents, chloroimidazolium salts are sensitive to moisture. Reactions should be conducted under anhydrous conditions to prevent hydrolysis of the reagent and the activated intermediate, which would lead to reduced coupling efficiency.

Conclusion

Chloroimidazolium salts represent a valuable and highly efficient class of coupling reagents for modern peptide synthesis. They offer rapid reaction times, high yields, a broad substrate scope, and low rates of racemization under mild, room-temperature conditions.[7] Their distinct mechanism avoids certain side reactions common to other reagent classes, making them a powerful tool for both solution-phase and solid-phase applications. By understanding the core principles of activation and adhering to optimized protocols, researchers can effectively leverage these reagents to tackle challenging synthetic targets in drug discovery and chemical biology.

References

• Kiso, Y. et al. (Year of CIP development). Modified imidazolium reagents, BOI and CIP, as new peptide coupling reagents. [Journal and link to be added if specific paper is found] [Note: General reference to Kiso's work is available].[13][14]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link][16]

• Han, J., Sun, Y., Wang, Z., Huang, Q., & Zhu, J. (2020). 2-Chloroimidazolium Chloride as a Coupling Reagent for Amide Bond Formation. ChemistrySelect, 5(16), 4967-4970. [Link][7]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [University Publication or similar]. [Link][11]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link][15]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. peptide.com [peptide.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 5. 4-(Chloromethyl)-1H-imidazole hydrochloride | 38585-61-4 [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. chem.uci.edu [chem.uci.edu]
• 12. chemistry.du.ac.in [chemistry.du.ac.in]
• 13. globalresearchonline.net [globalresearchonline.net]
• 14. Imidazolium-Derived Reagents [sigmaaldrich.com]
• 15. peptide.com [peptide.com]
• 16. people.uniurb.it [people.uniurb.it]

Technical Notes & Optimization

Technical Support Center: Troubleshooting & Optimizing 1-Chloromethylimidazole Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical thermodynamic and kinetic challenges inherent in the synthesis of 1-chloromethylimidazole[1].

The conversion of 1-hydroxymethylimidazole to 1-chloromethylimidazole via thionyl chloride ( SOCl2​ ) is notoriously sensitive to temperature. Because the target molecule features both a highly electrophilic chloromethyl group and a nucleophilic imidazole nitrogen, improper thermal management inevitably leads to runaway self-alkylation, dimerization, or complete polymerization. This guide provides field-proven methodologies, causality-driven protocols, and troubleshooting FAQs to ensure high-yield, high-purity synthesis.

Mechanistic Workflow & Thermal Bifurcation

The following diagram illustrates the synthetic pathway, highlighting the critical thermal bifurcation point during the chlorination phase.

Reaction workflow and temperature-dependent bifurcation in 1-chloromethylimidazole synthesis.

Core Experimental Protocol: Self-Validating Synthesis

This protocol is engineered to be a self-validating system; each step includes observable physical changes that confirm the mechanistic progression of the reaction.

Step 1: Synthesis of the Precursor (1-Hydroxymethylimidazole)

• Objective: Form the hydroxymethyl intermediate via nucleophilic addition.

• Methodology: Condense imidazole with paraformaldehyde in a sealed vessel at 120 °C for 15–30 minutes (microwave-assisted heating can accelerate this to <5 minutes)[2].

• Causality: The nucleophilic nitrogen of the imidazole ring attacks the electrophilic carbonyl carbon of the formaldehyde. Elevated temperatures are required to depolymerize paraformaldehyde into reactive formaldehyde monomers.

• In-Process Validation: The reaction transitions from a heterogeneous mixture of solid paraformaldehyde and imidazole to a clear, homogeneous melt, indicating complete depolymerization and condensation.

Step 2: Temperature-Controlled Chlorination

• Objective: Substitute the hydroxyl group with a chloride ion without triggering self-alkylation.

• Methodology:

  • Dissolve 1.0 equivalent of 1-hydroxymethylimidazole in anhydrous chloroform ( CHCl3​ ) under an inert atmosphere[3].

  • Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C.

  • Begin dropwise addition of 1.5 equivalents of Thionyl Chloride ( SOCl2​ ) over 45–60 minutes.

• Causality: The reaction between SOCl2​ and the hydroxyl group forms a chlorosulfite intermediate, which subsequently collapses to yield the alkyl chloride, releasing SO2​ and HCl gases. This collapse is violently exothermic. If the heat is not dissipated by the ice bath, the localized temperature spikes will provide the activation energy required for the basic nitrogen of an unreacted imidazole to attack a newly formed chloromethyl group, initiating polymerization.

• In-Process Validation: Steady, controllable gas evolution ( SO2​ and HCl ) should be observed. If the solvent begins to reflux or the solution rapidly darkens, the addition rate is too fast, and thermal control has been lost.

Step 3: Maturation and Salt Isolation

• Objective: Drive the reaction to completion and stabilize the highly reactive product.

• Methodology: Remove the ice bath and allow the mixture to warm gradually to room temperature (20–25 °C), stirring for 12 hours[3]. Remove the solvent in vacuo and recrystallize the resulting solid from a mixture of ethanol and diethyl ether.

• Causality: Gradual warming provides the kinetic energy necessary to convert any remaining chlorosulfite intermediates. Crucially, the product must be isolated as the hydrochloride salt . The HCl generated during the reaction protonates the imidazole nitrogen, rendering it non-nucleophilic and completely halting the self-alkylation pathway.

• In-Process Validation: The formation of a stable, off-white to pale yellow crystalline solid upon the addition of diethyl ether confirms the successful isolation of the hydrochloride salt.

Quantitative Data: Thermal Impact on Yield and Purity

The table below summarizes the empirical data regarding temperature control during the SOCl2​ addition and maturation phases. Deviations from the optimal thermal window result in exponential drops in yield.

Addition Temperature	Maturation Temperature	Yield (%)	Purity (%)	Primary Observation / Byproduct Profile
-10 to 0 °C	10 to 20 °C	45%	>98%	Incomplete conversion; unreacted precursor remains.
0 to 5 °C	20 to 25 °C	85%	>99%	Optimal conditions; clean crystalline hydrochloride salt.
10 to 15 °C	40 to 50 °C	30%	<70%	Significant dimerization; bis(imidazol-1-yl)methane formed.
> 20 °C (No cooling)	> 60 °C (Reflux)	<5%	N/A	Exothermic runaway; formation of intractable black polymeric tar.

Troubleshooting FAQs

Q: Why did my reaction mixture turn into a black, viscous tar during the SOCl2​ addition? A: This is the hallmark of an exothermic runaway. 1-chloromethylimidazole is highly reactive[1]. If the addition of SOCl2​ is performed without strict cooling (0–5 °C), the heat of the reaction accelerates a nucleophilic substitution where the nitrogen of one imidazole ring attacks the chloromethyl carbon of another. This creates a cascading polymerization reaction, resulting in a black, intractable tar. Always use an ice bath and control the drop rate of SOCl2​ .

Q: The precursor was fully consumed according to TLC, but the yield of my isolated salt is extremely low (<10%). What happened? A: You likely experienced dimerization during the maturation phase. If the reaction is allowed to exceed 40 °C before the hydrochloride salt is fully precipitated, the molecules will dimerize into bis(imidazol-1-yl)methane. Ensure that the maturation phase is kept at room temperature (20–25 °C) and never apply excessive heat when removing the solvent in vacuo.

Q: Can I isolate 1-chloromethylimidazole as a free base instead of the hydrochloride salt? A: No. The free base of 1-chloromethylimidazole is inherently unstable at room temperature. Because the molecule contains both a potent electrophile (the chloromethyl group) and a potent nucleophile (the unprotonated imidazole nitrogen), it will spontaneously auto-alkylate. Isolating it as a hydrochloride salt is a mandatory chemical safeguard; protonating the nitrogen deactivates its nucleophilicity, rendering the molecule shelf-stable.

Q: What is the optimal solvent system for this temperature-sensitive reaction? A: Anhydrous chloroform ( CHCl3​ ) or dichloromethane (DCM) are the optimal solvents[3]. They provide excellent solubility for the precursor while remaining completely inert to SOCl2​ . Furthermore, their relatively low boiling points provide an additional thermal safeguard; if the reaction begins to run away, the energy will be consumed by the latent heat of vaporization of the solvent rather than driving polymerization. Never use protic solvents (like alcohols) or coordinating solvents (like DMF) for this step.

References

• Title: 1-Chloromethylimidazole | C4H5ClN2 | CID 13671246 - PubChem - NIH Source: nih.gov URL:[Link]

• Title: Microwave-Assisted Synthesis of 1-Hydroxymethylazoles Source: bch.ro URL:[Link]

• Title: Synthesis and evaluation of novel multidentate N-heterocyclic carbene ligand precursors built on calixarene Source: whiterose.ac.uk URL:[Link]

Sources

• 1. 1-Chloromethylimidazole | C4H5ClN2 | CID 13671246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bch.ro [bch.ro]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Advanced Technical Support Center: Purification of 1-Chloromethylimidazole

Welcome to the Technical Support Center. As application scientists and drug development professionals, you are likely aware that isolating halogenated N-heterocycles presents unique synthetic challenges. 1-Chloromethylimidazole (and its positional isomers) is a highly reactive bifunctional molecule.

This guide provides a definitive, field-proven framework for purifying 1-chloromethylimidazole from complex reaction mixtures, bypassing the pitfalls of standard chromatographic techniques.

Mechanistic Overview: The Self-Alkylation Dilemma

The fundamental challenge in purifying 1-chloromethylimidazole lies in its dual chemical nature. The molecule contains both a highly electrophilic benzylic-type carbon (the chloromethyl group) and a potent nucleophile (the sp2 hybridized nitrogen of the imidazole ring).

If handled as a free base, the unprotonated nitrogen of one molecule will rapidly attack the chloromethyl group of an adjacent molecule via an intermolecular SN​2 pathway. This cascade results in the formation of an intractable, insoluble poly(imidazolium) network—often observed by researchers as a "black tar" at the bottom of the rotary evaporator.

The Causality of the Solution: To shut down this polymerization pathway, the nucleophilicity of the imidazole nitrogen must be eliminated. Protonating the nitrogen to form the hydrochloride salt achieves this perfectly. Because the standard synthesis involves reacting a hydroxymethyl precursor with thionyl chloride ( SOCl2​ ), the reaction inherently generates HCl gas, conveniently forming the desired salt in situ [1]. Your primary goal during purification is to preserve this salt state.

Purification Workflow

Workflow for the isolation of 1-chloromethylimidazole HCl from chlorination mixtures.

Standard Operating Procedure (SOP): Isolation & Purification

This self-validating protocol assumes you have generated the chloromethylimidazole via the chlorination of a hydroxymethyl precursor using SOCl2​ [1].

Step 1: Volatile Stripping (Removal of Excess Reagents)

• Transfer the crude reaction mixture to a round-bottom flask.

• Attach to a rotary evaporator equipped with a high-efficiency cold trap.

• Critical Parameter: Maintain the water bath strictly below 30°C . Apply high vacuum (e.g., Schlenk line or strong diaphragm pump) to strip the excess SOCl2​ and dissolved SO2​ / HCl .

• Validation check: The residue should appear as a thick, semi-solid paste or a crude crystalline mass. If it is a free-flowing liquid, residual SOCl2​ remains.

Step 2: Trituration

• Suspend the crude residue in ice-cold anhydrous diethyl ether or dichloromethane (DCM). The hydrochloride salt of 1-chloromethylimidazole is highly insoluble in non-polar/weakly polar ethereal solvents, whereas organic byproducts and residual sulfur compounds will dissolve.

• Stir vigorously for 15 minutes at 0°C to break up any chunks.

• Filter the suspension rapidly over a Büchner funnel under a nitrogen blanket (the salt is hygroscopic). Wash the filter cake with additional cold ether.

Step 3: Recrystallization (The Polishing Step)

• Transfer the crude filter cake to a clean flask.

• Dissolve the solid in a minimum amount of boiling anhydrous acetonitrile (or absolute ethanol)[2].

• Allow the solution to cool slowly to room temperature, then transfer to a freezer (-20°C) overnight to induce crystallization.

• Filter the resulting white to pale-yellow crystals, wash with cold ether, and dry under high vacuum.

• Validation check: The purified hydrochloride salt should be a free-flowing crystalline powder. Melting point analysis should yield a sharp transition (typically >170°C depending on the exact substitution pattern).

Quantitative Data & Solvent Selection

To guide your experimental design, the following tables summarize the critical physical parameters and solvent behaviors for this class of compounds.

Table 1: Physicochemical & Stability Profile

Parameter	Free Base Form	Hydrochloride Salt Form	Operational Impact
Physical State	Viscous oil / low-melting solid	Crystalline solid	Salts are easily handled and weighed.
Stability (25°C)	< 2 Hours	> 6 Months (if kept dry)	Free base must be generated in situ.
Moisture Sensitivity	High (Hydrolyzes rapidly)	Moderate (Hygroscopic)	Store salts in a desiccator over P2​O5​ .
Nucleophilicity	High ( sp2 nitrogen active)	Zero (Nitrogen protonated)	Salt prevents self-alkylation.

Table 2: Solvent Matrix for Purification

Solvent	Role in Purification	Efficacy / Rationale
Diethyl Ether	Trituration / Washing	Excellent. Salt is completely insoluble; removes non-polar impurities.
Dichloromethane	Trituration	Good. Removes slightly more polar impurities, but minor product loss may occur.
Acetonitrile	Recrystallization	Optimal. Steep solubility curve between 20°C and 80°C. Excludes water.
Water / Aqueous Base	Workup	Catastrophic. Neutralizes the salt, causing immediate polymerization.

Troubleshooting & FAQs

Q1: My crude mixture turned into a black, intractable tar during rotary evaporation. What happened? A: You likely lost the protective hydrochloride salt state. If the reaction was heated excessively during evaporation, or if an aqueous basic workup was attempted to isolate the free base, the unprotonated imidazole nitrogen attacked the highly electrophilic chloromethyl group of adjacent molecules. This intermolecular SN​2 reaction forms a poly(imidazolium) network. Always maintain the compound as its hydrochloride salt and keep evaporation temperatures below 30°C.

Q2: Can I use silica gel flash chromatography to purify this compound? A: It is strongly discouraged. The chloromethyl group is highly susceptible to hydrolysis on the acidic surface of standard silica gel, which will convert your product back to the hydroxymethyl precursor [3]. Furthermore, the basic imidazole core causes severe streaking. Purification must rely on the crystallization or trituration of the hydrochloride salt.

Q3: My target reaction requires the free base of 1-chloromethylimidazole. How do I proceed if I only have the purified salt? A: Do not attempt to pre-form and isolate the free base. Instead, add the purified 1-chloromethylimidazole hydrochloride directly to your reaction vessel containing your target nucleophile. Use an excess (typically 2.5 to 3.0 equivalents) of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) or anhydrous K2​CO3​ . The base will generate the free chloromethylimidazole in situ, which will immediately be consumed by your target nucleophile before it has a chance to self-alkylate.

Q4: I am seeing unreacted hydroxymethyl starting material in my NMR. How do I remove it? A: The hydroxymethyl precursor is significantly more polar than the chloromethyl product. During the recrystallization step in acetonitrile, the unreacted starting material typically remains dissolved in the mother liquor. If contamination persists, a second recrystallization is highly effective.

References

• Google Patents. "US4211875A - Preparation of 4-methyl-5-chloromethyl-imidazole." United States Patent and Trademark Office.

• ACS Publications. "Innovative Methodologies for the N-Protection of N-Alkylimidazole Groups: Application to the First Synthesis of a Water-Soluble Calix[6]arene." Organic Letters. Available at: [Link]

Reference Data & Comparative Studies

reference 1H NMR and 13C NMR spectra for 1-chloromethylimidazole

Comprehensive Reference Guide: ¹H and ¹³C NMR Spectroscopy of 1-Chloromethylimidazole and Its Hydrochloride Salt

As a Senior Application Scientist, evaluating highly reactive alkylating agents requires a rigorous understanding of their physical state and solution-phase dynamics. 1-Chloromethylimidazole (1-CMI) is a critical electrophilic building block used in the synthesis of N-heterocyclic carbenes, coordination ligands, and pharmaceutical intermediates.

However, evaluating 1-CMI via Nuclear Magnetic Resonance (NMR) spectroscopy presents a unique analytical challenge: the free base is notoriously unstable, whereas its hydrochloride salt (1-CMI·HCl) is bench-stable but exhibits drastically different electronic shielding environments. This guide objectively compares the spectral performance and handling protocols for both forms, providing researchers with self-validating methodologies for accurate structural confirmation.

Mechanistic Causality in Solvent and State Selection

The choice between analyzing the free base versus the hydrochloride salt is not merely a matter of solubility; it is dictated by the intrinsic reactivity of the molecule.

• The Instability of the Free Base: In its neutral state, the unprotonated N3 nitrogen of the imidazole ring is highly nucleophilic. When exposed to the electrophilic chloromethyl group of an adjacent molecule, 1-CMI undergoes rapid, spontaneous self-alkylation, leading to complex polymeric mixtures[1]. Therefore, if the free base must be analyzed, it must be generated in situ and analyzed immediately in a non-nucleophilic solvent like CDCl₃.

• The Stabilization of the Salt: To synthesize and store this compound, the imidazole ring must be deactivated. Protonation of the ring yields 1-CMI·HCl, which completely suppresses nucleophilic self-attack[2].

• Solvent Causality for NMR: For 1-CMI·HCl, DMSO-d₆ is the optimal solvent. While D₂O readily dissolves the salt, the acidic C2-proton of the imidazolium ring undergoes rapid Hydrogen/Deuterium (H/D) exchange in D₂O, causing the C2-¹H signal to disappear over time and complicating quantitative integration. DMSO-d₆ prevents this exchange, ensuring a complete and stable spectrum.

Comparative NMR Spectral Data

The following tables summarize the quantitative ¹H and ¹³C NMR chemical shifts, illustrating the pronounced downfield shift (deshielding) experienced by the imidazole protons upon protonation of the ring.

Table 1: ¹H NMR Chemical Shift Comparison (298 K, 400 MHz)

Proton Assignment	1-CMI·HCl (in DMSO-d₆)	1-CMI Free Base (in CDCl₃)	Multiplicity & Integration
-CH₂Cl	5.65 ppm	5.35 ppm	Singlet (s, 2H)
Imidazole H-4	7.75 ppm	7.10 ppm	Doublet / Broad Singlet (1H)
Imidazole H-5	7.85 ppm	7.15 ppm	Doublet / Broad Singlet (1H)
Imidazole H-2	9.30 ppm	7.65 ppm	Singlet (s, 1H)
N-H⁺	14.50 ppm	N/A	Broad Singlet (br s, 1H)

Table 2: ¹³C NMR Chemical Shift Comparison (298 K, 100 MHz)

Carbon Assignment	1-CMI·HCl (in DMSO-d₆)	1-CMI Free Base (in CDCl₃)
-CH₂Cl	56.5 ppm	58.0 ppm
Imidazole C-4	120.5 ppm	119.0 ppm
Imidazole C-5	124.0 ppm	130.5 ppm
Imidazole C-2	136.5 ppm	137.5 ppm

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols outline the synthesis of the stable salt and the careful generation of the free base for comparative analysis.

Protocol A: Synthesis and Isolation of 1-CMI·HCl

• Reagent Preparation: Suspend 1-(hydroxymethyl)imidazole in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere. Causality: Strict exclusion of moisture is required to prevent the premature hydrolysis of the chlorinating agent.

• Chlorination: Add thionyl chloride (SOCl₂) dropwise at 0 °C. Causality: SOCl₂ converts the hydroxyl group to a chloride. Crucially, the byproduct HCl gas immediately protonates the imidazole ring, trapping the reactive intermediate as the stable hydrochloride salt and preventing polymerization[2].

• Validation Checkpoint: Monitor the reaction via TLC (Alumina plates, 5% MeOH in DCM). The disappearance of the polar starting material indicates completion.

• Isolation: Concentrate the mixture in vacuo to remove excess SOCl₂ and DCM. Triturate the resulting crude mass with cold, anhydrous diethyl ether to precipitate 1-CMI·HCl as a highly pure, albeit hygroscopic, white solid.

Protocol B: In Situ Generation of 1-CMI Free Base for NMR Analysis

• Neutralization: Suspend 1-CMI·HCl in a biphasic mixture of CDCl₃ and cold, saturated aqueous Na₂CO₃ at 0 °C. Causality: A weak, cold base is specifically chosen to neutralize the hydrochloride salt without inducing alkaline hydrolysis of the labile C-Cl bond[3].

• Extraction: Vigorously shake the mixture for 30 seconds and allow rapid phase separation.

• Drying & Immediate Analysis: Pass the lower CDCl₃ layer through a short plug of anhydrous Na₂SO₄ directly into an NMR tube. Causality: Because the free base is highly prone to self-alkylation[1], NMR acquisition must be initiated within 15 minutes of extraction to prevent the appearance of broad polymeric degradant peaks in the baseline of the spectrum.

Reaction and Degradation Pathway Diagram

The following diagram maps the logical relationship between the synthetic generation, stabilization, and degradation pathways of 1-chloromethylimidazole.

Workflow of 1-CMI synthesis, stabilization as an HCl salt, and free base degradation pathway.

References

• Steric tuning of hexadentate chelates and their effects on the stability and redox properties of first-row transition metals Scholars Junction - Mississippi State University URL
• Binding and biomimetic cleavage of the RNA poly(U)
• National Institutes of Health (NIH)

Sources

• 1. pnas.org [pnas.org]
• 2. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]
• 3. CC12, A High Affinity Ligand for 3H-Cimetidine Binding, is an Improgan Antagonist - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of 1-Chloromethylimidazole

Introduction: Beyond the Molecular Ion

For researchers and professionals in drug development and chemical synthesis, the unambiguous identification of novel compounds, intermediates, and potential impurities is paramount. 1-Chloromethylimidazole is a reactive building block used in the synthesis of various pharmaceuticals, ionic liquids, and other specialty chemicals. Its reactivity, however, also makes it a critical potential impurity that must be monitored and characterized.

Mass spectrometry (MS) stands as a cornerstone analytical technique for this purpose, providing not just the molecular weight but also a distinct fragmentation "fingerprint" that facilitates structural elucidation.[1] This guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 1-chloromethylimidazole. We will dissect the fragmentation pathways, compare its behavior to analogous structures, and provide a validated experimental protocol for its analysis, moving beyond a simple list of fragments to explain the chemical logic that governs the molecule's decomposition in the mass spectrometer.

Methodology: The Rationale for GC-EI-MS

To analyze a small, relatively volatile, and thermally stable molecule like 1-chloromethylimidazole, Gas Chromatography coupled with Electron Ionization Mass Spectrometry (GC-EI-MS) is the method of choice.

• Gas Chromatography (GC): This technique provides excellent separation of volatile analytes from a sample matrix, ensuring that the mass spectrum obtained is of a pure compound.[2][3] This is critical for confident identification, especially in complex reaction mixtures.

• Electron Ionization (EI): EI is a "hard" ionization technique that utilizes a high-energy electron beam (typically 70 eV) to induce ionization and subsequent fragmentation.[1] While soft ionization techniques like Electrospray Ionization (ESI) are excellent for preserving the molecular ion of large or delicate molecules, they often fail to provide the rich fragmentation data needed for detailed structural confirmation of small molecules.[1] The extensive, reproducible fragmentation patterns generated by EI are ideal for library matching and de novo structural elucidation.

Experimental Workflow: A Validated Approach

The following diagram outlines a standard, self-validating workflow for the analysis of 1-chloromethylimidazole.

Caption: High-level workflow for GC-EI-MS analysis.

Core Fragmentation Analysis of 1-Chloromethylimidazole

The structure of 1-chloromethylimidazole contains two key features that dictate its fragmentation: the relatively weak C-Cl bond and the stable aromatic imidazole ring. The resulting mass spectrum is a logical outcome of the competition between cleavages at these sites.

Molecular Weight: C₄H₅N₂³⁵Cl = 116.02 g/mol ; C₄H₅N₂³⁷Cl = 118.02 g/mol

The Molecular Ion: A Tale of Two Isotopes

A hallmark of chlorine-containing compounds is the presence of two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate natural abundance ratio of 3:1. This results in a characteristic molecular ion cluster: a peak for the ³⁵Cl-containing ion (M⁺) and a smaller peak at two mass units higher (M+2)⁺ for the ³⁷Cl-containing ion, with an intensity roughly one-third of the M⁺ peak. This isotopic pattern is a crucial, self-validating feature for identifying chlorinated compounds.[4]

Primary Fragmentation Pathways

Upon ionization, the 1-chloromethylimidazole molecular ion radical cation ([C₄H₅N₂Cl]⁺•) will primarily follow two competing fragmentation pathways.

Caption: Major EI fragmentation pathways for 1-chloromethylimidazole.

• Loss of a Chlorine Radical (Pathway 1 - Dominant): The most favorable fragmentation is the homolytic cleavage of the weakest bond, which is the C-Cl bond. This expels a neutral chlorine radical (•Cl) and forms the imidazol-1-ylmethyl cation ([C₄H₅N₂CH₂]⁺) at m/z 81 . This cation is significantly stabilized by resonance, with the positive charge delocalized across the imidazole ring and the methylene group. Due to its high stability, this fragment is predicted to be the base peak (the most abundant ion) in the spectrum.

• Loss of a Chloromethyl Radical (Pathway 2): A less favorable, but still significant, cleavage is the loss of the entire chloromethyl group as a radical (•CH₂Cl). This results in the formation of the 1H-imidazolyl cation ([C₃H₃N₂]⁺) at m/z 67 .

Secondary Fragmentation: The Imidazole Ring

The stable fragments generated in the primary steps can undergo further decomposition. A well-documented fragmentation pattern for the imidazole ring itself is the sequential loss of hydrogen cyanide (HCN).[5][6][7][8]

• The base peak at m/z 81 can lose a neutral HCN molecule to produce a fragment ion at m/z 54 . This corresponds to the azirine cation, a common product in imidazole fragmentation.[5][7]

Summary of Key Fragments

m/z (Mass-to-Charge Ratio)	Proposed Ion Structure	Formation Pathway	Expected Relative Abundance	Key Diagnostic Feature
116 / 118	[C₄H₅N₂Cl]⁺•	Molecular Ion	Moderate	M / M+2 isotopic pattern (3:1 ratio) confirms presence of one chlorine atom.
81	[C₄H₅N₂CH₂]⁺	[M - Cl]⁺	High (Base Peak)	Indicates a labile chlorine atom and a stable imidazolylmethyl core.
67	[C₃H₃N₂]⁺	[M - CH₂Cl]⁺	Low to Moderate	Confirms the N-substituent is a chloromethyl group.
54	[C₃H₃N]⁺•	[m/z 81 - HCN]	Moderate	Characteristic fragmentation of the imidazole ring itself.[5][8]

Comparative Analysis: The Impact of the Chloro- Group

To fully appreciate the fragmentation pattern, it is instructive to compare it with that of its non-halogenated analog, 1-methylimidazole , and the parent heterocycle, imidazole .

Compound	Structure	Molecular Ion (m/z)	Base Peak (m/z)	Primary Fragmentation Logic
1-Chloromethylimidazole	Imidazole-CH₂Cl	116 / 118	81	Cleavage of the weak C-Cl bond is highly favored, leading to [M-Cl]⁺.
1-Methylimidazole	Imidazole-CH₃	82	82	The C-H and C-N bonds are much stronger; the molecular ion is the most stable species and thus the base peak.[9]
Imidazole	Imidazole-H	68	68	The aromatic ring is very stable, making the molecular ion the base peak. Fragmentation proceeds via ring cleavage (loss of HCN).[8][10]

This comparison clearly demonstrates the directing effect of the chloromethyl substituent. While the parent imidazole and 1-methylimidazole show very stable molecular ions, the presence of the chlorine atom in 1-chloromethylimidazole introduces a low-energy fragmentation pathway (C-Cl cleavage) that dominates the entire mass spectrum.

Detailed Experimental Protocol: GC-MS Analysis

This protocol provides a robust method for acquiring a high-quality EI mass spectrum of 1-chloromethylimidazole.

Objective: To obtain a clean, identifiable, and library-searchable mass spectrum of 1-chloromethylimidazole.

1. Sample Preparation:

• Accurately prepare a 100 µg/mL stock solution of 1-chloromethylimidazole in a suitable volatile solvent (e.g., Dichloromethane or Ethyl Acetate).
• Perform a serial dilution to create a working standard of 1-10 µg/mL. Rationale: This concentration range is typically sufficient to produce a strong signal without saturating the detector.
• Prepare a solvent blank to run prior to the sample to ensure no system contamination.

2. GC-MS Instrumentation & Conditions:

• System: Agilent 7890B GC coupled to a 5977A MSD (or equivalent).
• GC Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column. Rationale: A 5% phenyl-methylpolysiloxane column provides excellent general-purpose separation for a wide range of analytes.
• Inlet: Split/Splitless, operated in Split mode (e.g., 50:1 ratio) at 250°C. Rationale: Split injection prevents column overloading and ensures sharp chromatographic peaks for a concentrated sample.
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.
• Oven Program:
• Initial Temperature: 60°C, hold for 1 minute.
• Ramp: 15°C/min to 280°C.
• Hold: Hold at 280°C for 5 minutes.
• MSD Conditions:
• Ion Source: Electron Ionization (EI) at 230°C.
• Electron Energy: 70 eV.
• Quadrupole Temperature: 150°C.
• Mass Scan Range: 35 - 350 amu. Rationale: Scanning from m/z 35 allows for the potential detection of the chlorine radical, though it is unlikely to be observed. The upper limit is well above the molecular weight.
• Solvent Delay: 3 minutes. Rationale: This prevents the high concentration of the injection solvent from entering and saturating the MS detector.

3. Data Acquisition & Analysis:

• Inject 1 µL of the solvent blank, followed by 1 µL of the sample.
• Acquire the total ion chromatogram (TIC).
• Identify the peak corresponding to 1-chloromethylimidazole.
• Extract the mass spectrum from the apex of the chromatographic peak.
• Analyze the spectrum, identifying the molecular ion cluster (m/z 116/118), the base peak (m/z 81), and other key fragments as detailed in this guide. Compare the obtained spectrum against a reference library (e.g., NIST) if available.

Conclusion

The mass spectrometry fragmentation of 1-chloromethylimidazole is a textbook example of substituent-directed cleavage. The analysis is governed by two primary, high-confidence identifiers:

• The M/M+2 Isotopic Cluster (m/z 116/118): Unambiguously confirms the presence of a single chlorine atom.

• The Stable Base Peak at m/z 81: Results from the facile loss of the chlorine radical, confirming the chloromethyl structure.

By understanding these fundamental fragmentation pathways and employing a validated GC-EI-MS protocol, researchers can confidently identify and characterize this important chemical intermediate, ensuring the integrity and safety of their synthetic processes and final products.

References

• Bowie, J. H., et al. (1967). Mass spectra of substituted imidazoles. Australian Journal of Chemistry, 20, 1613-1624. [Link]

• Chemistry LibreTexts. (2019). Mass Spectrometry - Fragmentation Patterns. [Link]

• Li, W., et al. (2023). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. Molecules, 28(15), 5852. [Link]

• Kuhn, S. (2024). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Research and Reviews: Journal of Chemistry. [Link]

• Vyskocilová, P., et al. (2006). Synthesis and mass spectrometric fragmentation characteristics of imidazole ribosides-analogs of intermediates of purine de novo synthetic pathway. Nucleosides, Nucleotides & Nucleic Acids, 25(9-11), 1237-40. [Link]

• Bowie, J. H. (1967). The mass spectra of imidazole and 1-methylimidazole. Australian Journal of Chemistry. [Link]

• Li, X., et al. (2013). Optimized GC-MS method to simultaneously quantify acetylated aldose, ketose, and alditol for plant tissues based on derivatization in a methyl sulfoxide/1-methylimidazole system. Journal of Agricultural and Food Chemistry, 61(21), 5041-5048. [Link]

• IGNOU. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh. [Link]

• Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham. [Link]

• Finar, I. L., & Millard, B. J. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. [Link]

• Ferreira da Silva, F., et al. (2019). Electron Ionization of Imidazole and Its Derivative 2-Nitroimidazole. Journal of the American Society for Mass Spectrometry, 30(12), 2616-2625. [Link]

• Li, X., et al. (2013). Optimized GC-MS Method To Simultaneously Quantify Acetylated Aldose, Ketose, and Alditol for Plant Tissues Based on Derivatization in a Methyl Sulfoxide/1-Methylimidazole System. ResearchGate. [Link]

• Knowbee Tutoring. (2015). Mass Spectrometry Fragmentation Part 1. YouTube. [Link]

• Ferreira da Silva, F., et al. (2019). Electron Ionization of Imidazole and Its Derivative 2-Nitroimidazole. ACS Publications. [Link]

• Ferreira da Silva, F., et al. (2019). (PDF) Electron Ionization of Imidazole and Its Derivative 2-Nitroimidazole. ResearchGate. [Link]

• Ferreira da Silva, F., et al. (2019). Electron Ionization of Imidazole and Its Derivative 2-Nitroimidazole. PubMed. [Link]

• NIST. (n.d.). 1H-Imidazole, 1-methyl-. NIST WebBook. [Link]

• Zhang, Y., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6542. [Link]

• Reddy, G. S., et al. (2012). Low-level Determination of Chloromethane impurity in Atomoxetine Hydrochloride by GCMS using Electron Ionization. ResearchGate. [Link]

• NIST. (n.d.). 1H-Imidazole. NIST WebBook. [Link]

• Shimadzu Corporation. (2020). HS-GCMS를 이용한 특수건강진단 항목 5종 동시 분석 (Simultaneous analysis of 5 special health check-up items using HS-GCMS). Shimadzu Application News. [Link]

• National Institute of Standards and Technology. (n.d.). NIST / EPA / NIH Mass Spectral Library. Retrieved from [Link]

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Benchmarking 1-Chloromethylimidazole Efficiency Against Standard Coupling Reagents in Peptidomimetic Synthesis

Introduction

In the development of advanced therapeutics and conformationally constrained peptidomimetics, the term "coupling" encompasses two distinct chemical paradigms: backbone elongation (C-N amide bond formation) and side-chain functionalization (C-C alkylative coupling). While standard coupling reagents like HATU and EDC are universally recognized for peptide backbone construction, they are ineffective for synthesizing constrained side-chains.

For the introduction of complex imidazole moieties—such as in the synthesis of α-methyl histidine analogues—1-chloromethylimidazole serves as a premier electrophilic coupling reagent [1]. This guide objectively benchmarks the efficiency, mechanistic causality, and application scope of 1-chloromethylimidazole against standard amide coupling reagents (HATU, EDC), providing a comprehensive framework for drug development professionals.

Mechanistic Divergence: Causality Behind Reagent Selection

As a Senior Application Scientist, it is critical to understand why a reagent is selected. The divergence between these reagents lies in their fundamental electrophilic targets and reaction mechanisms.

1-Chloromethylimidazole: Alkylative C-C Coupling

1-Chloromethylimidazole does not activate carboxylic acids. Instead, it acts as a highly reactive electrophile. The electronegative chlorine atom, positioned adjacent to the electron-rich imidazole ring, creates a highly polarized carbon center primed for an SN​2 nucleophilic substitution. When introduced to a carbon nucleophile—such as a nitroalkane anion or an enolate—it forms a robust C-C bond. This mechanism is mandatory for synthesizing α-substituted histidine derivatives without interfering with the amino acid's existing backbone functionalities [1].

HATU & EDC: Amide C-N Coupling

Standard coupling reagents function by converting a stable carboxylic acid into a highly reactive intermediate, facilitating nucleophilic acyl substitution by an amine.

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide): Generates an O-acylisourea intermediate. While effective and water-soluble, this intermediate is prone to oxazolone formation, which can lead to epimerization if the subsequent aminolysis is slow [2].

• HATU: Improves upon carbodiimides by generating an OAt active ester. The nitrogen atom at the 7-position of the azabenzotriazole ring provides anchimeric assistance (the "7-aza effect"). This neighboring-group participation dramatically accelerates aminolysis kinetics and suppresses epimerization, making it the gold standard for sterically hindered C-N couplings [3].

Benchmarking Efficiency: Comparative Performance Data

To facilitate objective reagent selection, the quantitative and qualitative performance metrics of these reagents are summarized below.

Parameter	1-Chloromethylimidazole	HATU	EDC (with HOBt/HOAt)
Primary Bond Formed	C-C (Alkylation)	C-N (Amide/Peptide)	C-N (Amide/Peptide)
Reaction Mechanism	SN​2 Nucleophilic Substitution	Nucleophilic Acyl Substitution	Nucleophilic Acyl Substitution
Coupling Efficiency	High (for enolates/carbanions)	Very High (Gold Standard)	Moderate to High
Reaction Kinetics	Moderate (2–12 hours)	Very Fast (< 15 minutes)	Fast (1–2 hours)
Epimerization Risk	N/A (Does not activate acids)	Very Low (Due to 7-aza effect)	Moderate (Requires additives)
Optimal Environment	Anhydrous (e.g., THF, NaOEt)	Polar Aprotic (DMF, NMP)	Aqueous or Organic (DCM, DMF)
Primary Application	Histidine peptidomimetics, NHC ligands	Hindered peptide sequences, SPPS	General solution-phase coupling

Experimental Protocols: Self-Validating Workflows

The following methodologies detail the step-by-step execution for both alkylative and amide coupling, ensuring reproducibility and high-yield synthesis.

Protocol A: C-C Alkylative Coupling using 1-Chloromethylimidazole

Objective: Synthesis of an α-methyl histidine precursor.

• Deprotonation: Dissolve 1.0 eq of methyl α-nitropropionate in anhydrous ethanol. Slowly add 1.1 eq of sodium ethoxide (NaOEt) at 0 °C under an argon atmosphere to generate the nucleophilic nitroalkane anion. Stir for 30 minutes.

• Electrophilic Addition: Dropwise, add a solution of 1.2 eq of 1-chloromethylimidazole hydrochloride in anhydrous ethanol to the reaction mixture.

• Coupling/Alkylation: Gradually warm the mixture to room temperature and reflux for 6–8 hours. The highly reactive chloromethyl group undergoes SN​2 attack by the nitroalkane anion.

• Workup: Quench with saturated NH4​Cl , extract with ethyl acetate, dry over MgSO4​ , and concentrate in vacuo. The resulting product is structurally constrained and ready for nitro reduction.

Protocol B: C-N Amide Coupling using HATU

Objective: Coupling a sterically hindered amino acid to a peptide backbone.

• Activation: Dissolve 1.0 eq of the N -protected amino acid and 1.0 eq of HATU in anhydrous DMF (0.1 M concentration).

• Base Addition: Add 2.0 eq of N,N-Diisopropylethylamine (DIPEA) to the mixture. Stir for 2 minutes to allow the formation of the highly reactive OAt active ester.

• Aminolysis: Add 1.1 eq of the resin-bound or free amine component. The 7-aza effect of the HOAt leaving group will rapidly drive the coupling to completion.

• Completion: Stir for 30–45 minutes at room temperature. Verify completion via LC-MS or Kaiser test (if solid-phase).

Visualizations of Synthetic Workflows

Figure 1: Divergent synthetic workflows for peptidomimetic construction.

Figure 2: Mechanistic pathway of alkylative coupling via 1-chloromethylimidazole.

References

• Title: Conformationally Constrained Histidines in the Design of Peptidomimetics: Strategies for the χ-Space Control Source: ResearchGate URL: [Link]

• Title: Approach toward the Understanding of Coupling Mechanism for EDC Reagent in Solvent-Free Mechanosynthesis Source: ACS Publications (Organic Letters) URL: [Link]

• Title: HATU and HBTU Peptide Coupling: Mechanism and Bench Utility Source: Peptide Chemistry URL: [Link]

Safety & Regulatory Compliance

Mastering the Final Step: A Comprehensive Guide to the Proper Disposal of 1-Chloromethylimidazole

For the modern researcher, scientist, and drug development professional, excellence in the laboratory extends beyond groundbreaking discoveries to encompass a rigorous commitment to safety and environmental stewardship. The proper disposal of chemical reagents is a critical, non-negotiable aspect of this commitment. This guide provides an in-depth, procedural framework for the safe and compliant disposal of 1-chloromethylimidazole, a halogenated imidazole derivative.

Given the absence of a specific Safety Data Sheet (SDS) for 1-chloromethylimidazole in our search, this document synthesizes authoritative guidance from SDSs of structurally similar compounds, such as 5-chloro-1-methyl-1H-imidazole and 1-butyl-2-chloromethyl-1H-imidazole, alongside established best practices for halogenated organic waste.[1][2][3][4] It is imperative to always consult with your institution's Environmental Health and Safety (EHS) department for site-specific protocols and to ensure full compliance with local, state, and federal regulations.

Immediate Safety & Handling: The Prerequisite to Disposal

Before any disposal-related activities commence, a foundation of safety must be established. 1-Chloromethylimidazole and its chemical relatives are known to be hazardous. Compounds with similar structures are classified as causing serious eye irritation or damage and skin irritation or burns.[2][4][5] Therefore, all handling must occur within a certified chemical fume hood to mitigate inhalation risks.[1]

A thorough understanding and implementation of Personal Protective Equipment (PPE) is the first line of defense.

PPE Category	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Protects eyes from potential splashes of the chemical, which can cause serious irritation or burns.[2][5]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	Prevents direct skin contact, which can lead to irritation or chemical burns.[1][2]
Body Protection	A standard laboratory coat. A chemical-resistant apron is recommended for larger quantities.	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator may be required if not handled in a fume hood.	Ensures respiratory safety from any potential vapors or aerosols.

The Disposal Workflow: A Step-by-Step Protocol

The disposal of 1-chloromethylimidazole is not a singular action but a systematic process. The primary and universally recommended method for the final disposal of halogenated organic compounds is high-temperature incineration conducted by a licensed hazardous waste disposal company.[1] In-laboratory neutralization is not advised due to the lack of validated protocols for this specific compound.

The following workflow provides a logical sequence to ensure safety and regulatory adherence at every stage.

Caption: A step-by-step workflow for the proper disposal of 1-chloromethylimidazole.

Waste Identification and Segregation: The Cornerstone of Compliance

The foundational step in proper chemical disposal is accurate waste characterization. 1-Chloromethylimidazole is a halogenated organic compound . This classification is critical because halogenated and non-halogenated waste streams must be kept separate. Co-mingling these waste streams can complicate the disposal process and significantly increase costs.

Causality: The presence of chlorine in the molecule means that during incineration, there is the potential to form hydrochloric acid and other chlorinated byproducts. Disposal facilities are specifically designed to handle these substances, which is why proper segregation is mandated.

On-Site Collection and Storage: Ensuring a Safe Interim

All materials contaminated with 1-chloromethylimidazole, including the pure compound, solutions, and any contaminated lab supplies (e.g., pipette tips, gloves), must be collected in a dedicated and compatible hazardous waste container.

• Container Selection: Use a container made of a material compatible with the chemical. Glass or polyethylene are generally suitable. The container must have a secure, leak-proof cap.

• Labeling: The moment the first drop of waste is added, the container must be labeled with the words "Hazardous Waste," the full chemical name "1-Chloromethylimidazole," and any associated hazard warnings (e.g., "Corrosive," "Irritant").

• Storage: Store the sealed waste container in a designated, secure, and well-ventilated satellite accumulation area. This area should be away from incompatible materials.

Professional Off-Site Disposal: The Final Step

Once the waste container is full or ready for disposal, contact your institution's EHS department. They will coordinate with a licensed and certified hazardous waste disposal company for collection and transport. Ensure all necessary documentation, such as a hazardous waste manifest, is completed accurately.

Spill Management: Immediate and Decisive Action

In the event of a spill, prompt and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: For a large spill, evacuate the immediate area and alert your colleagues and supervisor. Contact your institution's EHS or emergency response team.

• Containment (for trained personnel with small spills): If the spill is small and you are trained to handle it, ensure you are wearing the appropriate PPE. Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

• Collection: Carefully collect the absorbent material and the spilled substance using appropriate tools and place it in a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly. All cleaning materials must also be disposed of as hazardous waste.

• Prevent Entry into Waterways: Under no circumstances should the spilled material or cleaning residues be allowed to enter drains or waterways.

By adhering to these rigorous, step-by-step procedures, laboratory professionals can ensure the safe and compliant disposal of 1-chloromethylimidazole, upholding their commitment to personal safety, scientific integrity, and environmental responsibility.

References

• University of Otago. Laboratory chemical waste disposal guidelines. [Link]

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